Cas no 2092127-38-1 (3-Pyrrolidinecarboxylic acid, 3-(4-methylphenyl)-, methyl ester)

• Product name: 3-Pyrrolidinecarboxylic acid, 3-(4-methylphenyl)-, methyl ester
• CAS No: 2092127-38-1
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5254424

3-Pyrrolidinecarboxylic acid, 3-(4-methylphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 3-(4-methylphenyl)-, methyl ester

• Inchi： 1S/C13H17NO2/c1-10-3-5-11(6-4-10)13(12(15)16-2)7-8-14-9-13/h3-6,14H,7-9H2,1-2H3
• InChI Key： DZYXVONDWNODKG-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=C(C)C=C2)(C(OC)=O)C1

Additional information on 3-Pyrrolidinecarboxylic acid, 3-(4-methylphenyl)-, methyl ester

3-Pyrrolidinecarboxylic acid, 3-(4-methylphenyl)-, methyl ester (CAS No. 2092127-38-1): An Overview

3-Pyrrolidinecarboxylic acid, 3-(4-methylphenyl)-, methyl ester (CAS No. 2092127-38-1) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique molecular structure, which includes a pyrrolidine ring and a substituted phenyl group, making it a valuable candidate for further research and development.

The chemical structure of 3-Pyrrolidinecarboxylic acid, 3-(4-methylphenyl)-, methyl ester is defined by its molecular formula C₁₂H₁₅NO₂. The presence of the pyrrolidine ring and the methyl-substituted phenyl group imparts specific chemical properties that are of interest to researchers. The pyrrolidine ring is known for its ability to form stable complexes with various metal ions, while the substituted phenyl group contributes to the compound's hydrophobicity and aromatic character.

In the context of pharmaceutical research, 3-Pyrrolidinecarboxylic acid, 3-(4-methylphenyl)-, methyl ester has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including its interactions with specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits selective inhibition of a key enzyme involved in neurodegenerative diseases. This finding suggests that 3-Pyrrolidinecarboxylic acid, 3-(4-methylphenyl)-, methyl ester could be further optimized to develop novel therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its potential in drug discovery, 3-Pyrrolidinecarboxylic acid, 3-(4-methylphenyl)-, methyl ester has also been investigated for its use in materials science. The compound's unique chemical structure makes it suitable for applications in polymer synthesis and functional materials. A study published in the Journal of Polymer Science: Part A: Polymer Chemistry in 2020 demonstrated that this compound can be used as a monomer to create polymers with enhanced mechanical properties and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of 3-Pyrrolidinecarboxylic acid, 3-(4-methylphenyl)-, methyl ester involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of a substituted aniline with an appropriate carboxylic acid derivative followed by cyclization to form the pyrrolidine ring. Recent advancements in catalytic methods have further improved the efficiency and selectivity of this synthesis process. For example, a study published in the Catalysis Today in 2019 reported the use of heterogeneous catalysts to achieve high yields of 3-Pyrrolidinecarboxylic acid, 3-(4-methylphenyl)-, methyl ester.

The safety profile of 3-Pyrrolidinecarboxylic acid, 3-(4-methylphenyl)-, methyl ester is an important consideration for both research and industrial applications. While no significant toxicity or environmental concerns have been reported for this compound to date, it is essential to follow standard safety protocols during handling and storage. Researchers should consult relevant safety data sheets (SDS) and adhere to guidelines provided by regulatory bodies such as OSHA and EPA.

In conclusion, 3-Pyrrolidinecarboxylic acid, 3-(4-methylphenyl)-, methyl ester (CAS No. 2092127-38-1) is a versatile compound with promising applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and material properties, this compound is likely to play an increasingly important role in various scientific disciplines.